Cas no 58196-28-4 (Pentacosanal)

• Product Name: Pentacosanal
• CAS No: 58196-28-4
• MF: C₂₅H₅₀O
• MW: 366.663908481598
• CID: 386707
• PubChem ID: 181174
• Update Time: 2025-04-19

Pentacosanal Chemical and Physical Properties

Names and Identifiers

• Pentacosanal
• DTXSID50206939
• n-Pentacosanal
• SCHEMBL2173636
• LMFA06000106
• CHEBI:188048
• HAGKFWXVDSAFHB-UHFFFAOYSA-N
• 58196-28-4

• Inchi： 1S/C25H50O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26/h25H,2-24H2,1H3
• InChI Key： HAGKFWXVDSAFHB-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 366.3864
• Monoisotopic Mass: 366.386166214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 23
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes